Cas no 6131-98-2 (Sodium bitartrate monohydrate)

• Product Name: Sodium bitartrate monohydrate
• CAS No: 6131-98-2
• MF: C₄H₇NaO₇
• MW: 190.083953142166
• MDL: MFCD00150038
• CID: 502575
• PubChem ID: 57652335
• Update Time: 2025-04-19

Sodium bitartrate monohydrate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dihydroxy- (2R,3R)-, monosodium salt, monohydrate (9CI)
• SODIUM BITARTRATE GR
• SODIUM HYDROGEN TARTRATE MONOHYDRATE
• Sodium hydrogen tartrate,monoh
• sodium,2,3,4-trihydroxy-4-oxobutanoate,hydrate
• Sodium Bitartrate Monohydrate
• Sodium bitartrate monohydrate

• MDL： MFCD00150038
• Inchi： 1S/C4H6O6.Na.H2O/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;1H2/q;+1;/p-1
• InChI Key： LLVQEXSQFBTIRD-UHFFFAOYSA-M
• SMILES： [Na+].OC(C(=O)[O-])C(C(=O)O)O.O

Computed Properties

• Exact Mass: 190.00900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PH: 2.5-4.0 (25℃, 0.1M in H2O)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• PSA: 127.12000
• LogP: -3.52160
• Merck: 13,8661
• Optical Activity: [α]20/D +21±2°, c = 1% in H2O

Sodium bitartrate monohydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Other Chemical additives Process Aids